Cas no 2172600-08-5 (3-(2-Chloroprop-2-en-1-yl)oxane-3-carbaldehyde)

• Product Name: 3-(2-Chloroprop-2-en-1-yl)oxane-3-carbaldehyde
• CAS No: 2172600-08-5
• MF: C₉H₁₃ClO₂
• MW: 188.651322126389
• CID: 6084907
• PubChem ID: 165600273
• Update Time: 2025-06-13

3-(2-Chloroprop-2-en-1-yl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172600-08-5
• EN300-1621570
• 3-(2-chloroprop-2-en-1-yl)oxane-3-carbaldehyde
• 3-(2-Chloroprop-2-en-1-yl)oxane-3-carbaldehyde

• Inchi： 1S/C9H13ClO2/c1-8(10)5-9(6-11)3-2-4-12-7-9/h6H,1-5,7H2
• InChI Key： XPPIIMXRDMUAMN-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1(C=O)COCCC1

Computed Properties

• Exact Mass: 188.0604073g/mol
• Monoisotopic Mass: 188.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2-Chloroprop-2-en-1-yl)oxane-3-carbaldehyde

Comprehensive Overview of 3-(2-Chloroprop-2-en-1-yl)oxane-3-carbaldehyde (CAS No. 2172600-08-5): Properties, Applications, and Industry Insights

3-(2-Chloroprop-2-en-1-yl)oxane-3-carbaldehyde (CAS No. 2172600-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This aldehyde derivative, characterized by its oxane ring and chloropropenyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C9H13ClO2, reflects a balance of reactivity and stability, making it valuable for constructing complex molecular architectures.

In recent years, the demand for high-purity aldehydes like 3-(2-Chloroprop-2-en-1-yl)oxane-3-carbaldehyde has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "synthetic applications of oxane derivatives" or "chloroalkenyl aldehydes in medicinal chemistry," highlighting its relevance in cutting-edge science. The compound’s electrophilic carbonyl group and allylic chloride functionality enable diverse transformations, including nucleophilic additions and cross-coupling reactions.

From an industrial perspective, CAS 2172600-08-5 aligns with the growing focus on sustainable synthesis. Manufacturers are optimizing routes to minimize waste, addressing queries like "eco-friendly production of heterocyclic aldehydes." Analytical techniques such as HPLC and NMR ensure rigorous quality control, meeting the stringent standards of pharmaceutical intermediates. Notably, its stability under ambient conditions enhances its practicality for large-scale applications.

The compound’s role in fragrance development and flavor enhancers is another emerging area. Consumers increasingly seek "novel aroma chemicals," and 3-(2-Chloroprop-2-en-1-yl)oxane-3-carbaldehyde contributes to this niche due to its potential olfactory properties. Regulatory compliance, including REACH and FDA guidelines, further underscores its safe utilization in consumer products.

Future research directions may explore its utility in bioconjugation or material science, responding to trends like "multifunctional building blocks in organic electronics." As synthetic methodologies evolve, CAS 2172600-08-5 remains a compound of enduring interest, bridging academic innovation and industrial application.